Cas no 1095822-86-8 (6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid is a heterocyclic compound featuring a fused pyrrolopyrimidine core with a carboxylic acid functional group at the 4-position and a methyl substituent at the 6-position. This structure imparts versatility in medicinal chemistry and drug development, serving as a key intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and nucleoside analogs. Its rigid scaffold enhances binding affinity to target proteins, while the carboxylic acid moiety allows for further derivatization or salt formation. The compound is valued for its high purity, stability, and compatibility with standard coupling reactions, making it suitable for pharmaceutical research and fine chemical applications.
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid structure
1095822-86-8 structure
Product Name:6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
CAS No:1095822-86-8
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD20527789
CID:4560412
PubChem ID:57538133
Update Time:2025-10-11

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
    • 6-Methyl-7H-Pyrrolo[2,3-d]pyrimidin-4-carboxylic acid
    • 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid, 6-methyl-
    • SCHEMBL12590790
    • 6-Methyl-7H-Pyrrolo[2,3-d]pyrimidin-4-carboxylicacid
    • CS-0056469
    • SB14148
    • 1095822-86-8
    • DB-100632
    • VTB82286
    • MDL: MFCD20527789
    • Inchi: 1S/C8H7N3O2/c1-4-2-5-6(8(12)13)9-3-10-7(5)11-4/h2-3H,1H3,(H,12,13)(H,9,10,11)
    • InChI Key: REYKGBWXYPDCBV-UHFFFAOYSA-N
    • SMILES: C1=NC(C(O)=O)=C2C=C(C)NC2=N1

Computed Properties

  • Exact Mass: 177.054
  • Monoisotopic Mass: 177.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9A^2
  • XLogP3: 0.9

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Pricemore >>

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Matrix Scientific
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